2-(Pyridin-3-yl)propanoic acid

• IUPAC Name: 2-pyridin-3-ylpropanoic acid
• InChI: InChI=1S/C8H9NO2/c1-6(8(10)11)7-3-2-4-9-5-7/h2-6H,1H3,(H,10,11)
• InChI Key: RVSGAPGURIPIFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=CC=C1)C(=O)O
• Molecular Formula: C8H9NO2
• DSSTOX Substance ID: DTXSID301305296
• Molecular Weight: 151.16 g/mol
• CAS No.: 90005-62-2

Description

2-(Pyridin-3-yl)propanoic acid, also known as 3-Pyridylacetic acid, is a naturally occurring organic compound that is found in many plants, including wheat, corn, and barley. It is an important intermediate in the synthesis of many compounds and is used in a wide range of scientific research applications. In

Scientific Research Applications

Catalytic Properties

2-(Pyridin-3-yl)propanoic acid demonstrates noteworthy catalytic properties. Hussein and Gates (1998) highlighted its role in the catalytic reactions of pyridine and 2-propanol on Yttrium Oxide catalysts, emphasizing its influence on adsorption and reaction characteristics at different temperatures (Hussein & Gates, 1998).

Coordination Chemistry

This compound is significant in coordination chemistry, particularly in forming metal complexes. Cabrera et al. (2019) described the synthesis of trans-Platinum(II) complexes by coupling alcohols and amines to a coordinated 3-(Pyridin-3-yl)propanoic Acid ligand, highlighting its utility in creating compounds with potential anticancer properties (Cabrera et al., 2019).

Synthesis of Complexes

Makris et al. (2012) focused on synthesizing rhenium(I) and technetium(I) tricarbonyl complexes using this compound derivatives. These complexes are of interest for their potential applications in radiopharmaceuticals, demonstrating the versatility of this compound in creating medically relevant materials (Makris et al., 2012).

Catalytic Activities in Organic Chemistry

Chen and Yang (2018) researched the synthesis of N-heterocyclic carbene-PdCl-[(2-Pyridyl)alkyl carboxylate] complexes, where this compound played a crucial role. They noted its effectiveness in catalytic activities, particularly in the arylation of (benzo)oxazoles with aryl bromides, underlining its significance in organic synthesis (Chen & Yang, 2018).

Organic Synthesis

Harutyunyan et al. (2015) investigated the condensation reactions of substituted 3-(2-phenylpyrimidin-5-yl)propanoic acids with aromatic amines, where this compound derivatives were used. This research provides insights into the synthesis of various organic compounds, demonstrating the compound's utility in organic chemistry (Harutyunyan et al., 2015).

Safety and Hazards

2-(Pyridin-3-yl)propanoic acid is classified as an Eye Irritant 2, Skin Irritant 2, and STOT SE 3. It is recommended to avoid breathing its mist, gas, or vapors and to avoid contact with skin and eyes.

Mechanism of Action

Target of Action

2-(Pyridin-3-yl)propanoic acid, also known as 3-Pyridinepropionic acid, is a compound that has been used in the preparation of new coordination polymers of Ag, Cu, and Zn . It has been used as a ligand to make coordination polymers . The primary targets of this compound are therefore likely to be metal ions such as Ag, Cu, and Zn .

Mode of Action

The compound interacts with its targets (Ag, Cu, and Zn ions) through coordination bonds . This interaction results in the formation of coordination polymers . Coordination polymers are structures where metal ions are linked by ligands, forming one-, two-, or three-dimensional structures .

Biochemical Pathways

It is known that the compound can be used in the hydrothermal synthesis of coordination polymers . These polymers can have various applications, including in the field of materials science .

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on its role as a ligand in the formation of coordination polymers . These polymers can exhibit a variety of properties, including catalytic, magnetic, and luminescent properties . Therefore, the result of the compound’s action can vary widely depending on the specific application.